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Compound of Interest

Compound Name:
Carboxymethyl(trimethyl)azanium;

hydrate

Cat. No.: B1263344 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Carboxymethyl(trimethyl)azanium;hydrate, also

commonly known as Betaine anhydrous or Betaine monohydrate. Adherence to these

guidelines will help mitigate risks and ensure compliance with regulatory standards.

Chemical and Physical Properties
Understanding the properties of a substance is the first step toward safe handling and disposal.

Below is a summary of the key physical and chemical characteristics of

Carboxymethyl(trimethyl)azanium;hydrate.
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Property Value

Physical State Solid (crystals or granules)[1]

Color White[1]

Odor Slight, characteristic[1]

Molecular Weight 117.14 g/mole [1]

Melting Point 301°C (573.8°F)[1]

Solubility Easily soluble in cold water[1]

Chemical Stability
Stable under normal temperatures and

pressures[2]

Incompatible Materials Strong oxidizing agents, alkalis, moisture[1][2]

Disposal Procedures
While Carboxymethyl(trimethyl)azanium;hydrate is not generally classified as a hazardous

waste, it is crucial to follow systematic procedures for its disposal to prevent environmental

contamination and ensure workplace safety.[3][4][5] Chemical waste generators are

responsible for determining if a discarded chemical should be classified as hazardous waste

and must adhere to local, regional, and national regulations.[3][4][5]

Waste from Residues/Unused Product: Unused or waste product should be disposed of by a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[6] It is imperative not to contaminate water, foodstuffs, feed, or seed by storage or disposal,

and the chemical should not be discharged into sewer systems.[6]

Contaminated Packaging: Empty containers should be thoroughly emptied of their contents.[7]

[8] They can then be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.

[6] Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[6]

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to contain and clean the

affected area.

Small Spills: For minor spills, use appropriate tools to carefully place the spilled solid material

into a suitable waste disposal container.[1] The contaminated surface should then be cleaned

by spreading water and disposed of according to local and regional authority requirements.[1]

Large Spills: For larger spills, use a shovel to transfer the material into a convenient waste

disposal container.[1] Finish the cleaning process by spreading water on the contaminated

surface, allowing it to be evacuated through the sanitary system.[1]

During any spill cleanup, it is essential to wear appropriate personal protective equipment

(PPE), including gloves, and to ensure adequate ventilation.[2][6] Avoid generating dust during

the cleanup process.[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Carboxymethyl(trimethyl)azanium;hydrate.
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Preparation

Containment & Collection

Final Disposal

Start: Identify Waste
Carboxymethyl(trimethyl)azanium;hydrate

Assess Waste Type
(Unused Product, Contaminated Material, Spill)

Don Appropriate PPE
(Gloves, Safety Goggles)

Collect Solid Waste
(Sweep or Shovel)

Clean Area with Water

Place in Labeled, Sealed Container

Consult Local, Regional & National Regulations

Transfer to Licensed Waste Disposal Facility Or: Controlled Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Carboxymethyl(trimethyl)azanium;hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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